![molecular formula C13H26N2O2 B6236726 tert-butyl N-[(3-aminocyclohexyl)methyl]-N-methylcarbamate CAS No. 1782817-59-7](/img/no-structure.png)
tert-butyl N-[(3-aminocyclohexyl)methyl]-N-methylcarbamate
Overview
Description
Tert-butyl N-[(3-aminocyclohexyl)methyl]-N-methylcarbamate, also known as AMC, is a molecule that has been used in scientific research and laboratory experiments for many years. It is an amine-containing compound that is commonly used as a reagent or catalyst in various chemical reactions. AMC is a versatile molecule that can be used in a variety of ways, such as for the synthesis of other molecules, as a catalyst for chemical reactions, and as a biological agent.
Scientific Research Applications
Tert-butyl N-[(3-aminocyclohexyl)methyl]-N-methylcarbamate has a wide range of applications in scientific research. It has been used as a reagent in the synthesis of other molecules, as a catalyst for chemical reactions, and as a biological agent. This compound has also been used in the synthesis of peptides, peptidomimetics, and other organic compounds. Additionally, this compound has been used in the synthesis of pharmaceuticals, such as antibiotics and anti-inflammatory drugs.
Mechanism of Action
The mechanism of action of tert-butyl N-[(3-aminocyclohexyl)methyl]-N-methylcarbamate is not fully understood. However, it is believed that this compound acts as a catalyst in the formation of new chemical bonds between molecules. This compound can also act as a proton donor, which helps to facilitate the formation of new molecules. Additionally, this compound has been shown to increase the solubility of other molecules, which can help to increase the efficiency of chemical reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, this compound has been shown to have anti-inflammatory and anti-bacterial properties. Additionally, this compound has been shown to have an inhibitory effect on certain enzymes, which can help to reduce the activity of certain enzymes.
Advantages and Limitations for Lab Experiments
The main advantage of using tert-butyl N-[(3-aminocyclohexyl)methyl]-N-methylcarbamate in laboratory experiments is its versatility. This compound can be used in a variety of ways, such as for the synthesis of other molecules, as a catalyst for chemical reactions, and as a biological agent. Additionally, this compound is relatively inexpensive and can be easily obtained from chemical suppliers. The main limitation of using this compound in laboratory experiments is its lack of specificity. This compound can react with a variety of molecules and can produce a wide range of products, which can make it difficult to control the outcome of a reaction.
Future Directions
There are a number of potential future directions for tert-butyl N-[(3-aminocyclohexyl)methyl]-N-methylcarbamate research. One possible direction is to explore the use of this compound in the synthesis of peptides and peptidomimetics. Additionally, further research could be conducted on the mechanism of action of this compound and its biochemical and physiological effects. Furthermore, further research could be conducted on the use of this compound as a catalyst for chemical reactions and its potential applications in pharmaceuticals. Finally, further research could be conducted on the advantages and limitations of using this compound in laboratory experiments.
Synthesis Methods
Tert-butyl N-[(3-aminocyclohexyl)methyl]-N-methylcarbamate can be synthesized in a number of different ways. One of the most common methods involves combining tert-butyl alcohol with cyclohexylmethyl amine in the presence of a strong base, such as sodium hydroxide. This reaction produces a this compound, which can then be isolated and purified. Other methods of synthesis include the use of aldehydes, ketones, and other compounds to produce this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[(3-aminocyclohexyl)methyl]-N-methylcarbamate involves the reaction of tert-butyl N-methylcarbamate with 3-aminocyclohexylmethanol in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then treated with methyl iodide to yield the final product.", "Starting Materials": [ "tert-butyl N-methylcarbamate", "3-aminocyclohexylmethanol", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)", "methyl iodide" ], "Reaction": [ "Step 1: Dissolve tert-butyl N-methylcarbamate and 3-aminocyclohexylmethanol in anhydrous dichloromethane.", "Step 2: Add N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Filter the reaction mixture to remove the dicyclohexylurea byproduct.", "Step 4: Concentrate the filtrate under reduced pressure to obtain the intermediate product.", "Step 5: Dissolve the intermediate product in anhydrous tetrahydrofuran.", "Step 6: Add methyl iodide to the reaction mixture and stir at room temperature for several hours.", "Step 7: Quench the reaction with saturated aqueous sodium bicarbonate solution.", "Step 8: Extract the product with dichloromethane and dry over anhydrous magnesium sulfate.", "Step 9: Concentrate the organic layer under reduced pressure to obtain the final product." ] } | |
CAS RN |
1782817-59-7 |
Molecular Formula |
C13H26N2O2 |
Molecular Weight |
242.36 g/mol |
IUPAC Name |
tert-butyl N-[(3-aminocyclohexyl)methyl]-N-methylcarbamate |
InChI |
InChI=1S/C13H26N2O2/c1-13(2,3)17-12(16)15(4)9-10-6-5-7-11(14)8-10/h10-11H,5-9,14H2,1-4H3 |
InChI Key |
AJLFJNFEZGEOCQ-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC(=O)N(C)CC1CCCC(C1)N |
Purity |
95 |
Origin of Product |
United States |
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